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Compound of Interest

Compound Name: 3-Oxopentanoic acid

Cat. No.: B124175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anaplerotic potential of 3-Oxopentanoic
acid and β-hydroxybutyrate (BHB), supported by experimental data. Anaplerosis, the

replenishment of tricarboxylic acid (TCA) cycle intermediates, is crucial for maintaining cellular

energy homeostasis and biosynthetic processes. Understanding the differential effects of these

ketone bodies is vital for developing targeted therapeutic strategies for metabolic and

neurological disorders.
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Feature 3-Oxopentanoic Acid β-Hydroxybutyrate (BHB)

Carbon Number 5-carbon ketone body 4-carbon ketone body

Primary Metabolic Fate Acetyl-CoA and Propionyl-CoA Primarily Acetyl-CoA

Anaplerotic Potential High Low/Indirect

Mechanism of Anaplerosis

Propionyl-CoA is converted to

the TCA cycle intermediate

succinyl-CoA, directly

replenishing the cycle.[1][2][3]

Primarily provides acetyl-CoA

for energy production;

anaplerosis is not its main

function and is considered

indirect.

Precursor
Odd-chain fatty acids (e.g.,

from triheptanoin).[1][4]

Even-chain fatty acids,

ketogenic amino acids.

Therapeutic Use

Investigated for disorders with

impaired energy metabolism,

such as Glut1 deficiency

syndrome.[5]

Used in ketogenic diets for

epilepsy and investigated for

neurodegenerative diseases

and metabolic disorders.[4]

Metabolic Pathways and Anaplerotic Mechanisms
3-Oxopentanoic acid, a 5-carbon ketone body, is derived from the metabolism of odd-chain

fatty acids, such as heptanoate from the clinically used triglyceride, triheptanoin.[1][4][5] Its

metabolism yields both acetyl-CoA and propionyl-CoA.[4] The propionyl-CoA is then

carboxylated to methylmalonyl-CoA, which is subsequently isomerized to succinyl-CoA, a direct

intermediate of the TCA cycle.[2][6] This process of supplying net carbon to the TCA cycle is

termed anaplerosis and is a key feature of 3-Oxopentanoic acid's metabolic role.[1][3]

In contrast, β-hydroxybutyrate (BHB) is a 4-carbon ketone body produced from even-chain fatty

acids. Its primary metabolic role is to provide acetyl-CoA as a fuel source for the TCA cycle,

particularly during periods of low glucose availability. While this fuels the cycle, it does not lead

to a net increase in TCA cycle intermediates. Therefore, its anaplerotic effect is considered

minimal or indirect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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